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Introduction

NerveGreen C3, commercially known as SynaptoGreen™ C3, is a fluorescent styryl dye
utilized in neuroscience research to visualize and study the dynamics of synaptic vesicle
recycling at nerve terminals. [1]It is an amphipathic molecule with a lipophilic tail that inserts
into lipid membranes and a hydrophilic head group that prevents it from crossing the
membrane. [1]This property makes it an invaluable tool for tracking the processes of
endocytosis and exocytosis. SynaptoGreen™ C3 is an analog of the widely used FM®1-43
dye, with a slightly shorter lipophilic tail, rendering it slightly more water-soluble. [2]

Mechanism of Action

The functionality of NerveGreen C3 is based on its fluorescence properties, which are
dependent on its environment. In aqueous solutions, the dye is virtually non-fluorescent.
[1]However, upon binding to the outer leaflet of a cell membrane, its quantum yield increases
significantly, and it becomes intensely fluorescent. [3]This mechanism allows for the selective

visualization of membranes.
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During synaptic activity, neurotransmitter release (exocytosis) is followed by the retrieval of
vesicular membrane back into the neuron (endocytosis) to form new synaptic vesicles. When
NerveGreen C3 is present in the extracellular medium during this endocytic process, the dye
becomes entrapped within the newly formed synaptic vesicles. Subsequent washing removes
the dye from the cell surface, leaving only the fluorescently labeled vesicles inside the nerve
terminal. The fluorescence intensity of the terminal is therefore proportional to the number of
recycled vesicles. A subsequent round of stimulation will induce exocytosis, releasing the dye
and causing a decrease in fluorescence, which can also be monitored to study vesicle release
kinetics.

Quantitative Data

The following table summarizes the key quantitative properties of NerveGreen C3
(SynaptoGreen C3) and its close analog, SynaptoGreen C4 (equivalent to FM®1-43).

NerveGreen C3 SynaptoGreen C4
Property Reference
(SynaptoGreen C3) (FM®1-43)

Excitation (in MeOH) ~510 nm 510 nm
Emission (in MeOH) ~625 nm 625 nm
Excitation (in

~480 nm ~480 nm
membranes)
Emission (in

~598 nm ~598 nm
membranes)
Molecular Weight 542 g/mol 612 g/mol
Chemical Formula C2sH39Br2Ns C3oHa49Br2Ns

Experimental Protocols

The following is a generalized protocol for staining synaptic vesicles in cultured neurons with
NerveGreen C3, adapted from protocols for SynaptoGreen dyes and FM®1-43. Optimal
conditions may vary depending on the specific cell type and experimental setup.

4.1. Materials
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NerveGreen C3 (SynaptoGreen C3)

Physiological buffer (e.g., Tyrode's solution, HEPES-buffered saline)

High potassium stimulation buffer (e.g., physiological buffer with 90 mM KCI)

Wash buffer (physiological buffer)

Optional: Tetrodotoxin (TTX) to block spontaneous action potentials

Optional: ADVASEP-7™ or Sulforhodamine 101 to reduce background fluorescence
Cultured neurons on coverslips

4.2. Staining Protocol (Loading)

Prepare a stock solution of NerveGreen C3 (e.g., 10 mM in water or DMSO). Store
protected from light.

Dilute the NerveGreen C3 stock solution to a final working concentration of 4-10 uM in the
high potassium stimulation buffer.

Remove the culture medium from the neurons and wash gently with physiological buffer.

To induce endocytosis, replace the physiological buffer with the NerveGreen C3-containing
high potassium buffer and incubate for 1-2 minutes at room temperature.

Terminate the stimulation by removing the high potassium buffer.

Wash the cells extensively with physiological buffer for 5-10 minutes to remove the dye from
the plasma membrane. If high background is an issue, a brief wash with a buffer containing
ADVASEP-7™ can be performed.

4.3. Imaging

e Mount the coverslip in a chamber with physiological buffer (optionally containing TTX to
prevent further activity).
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e Image the stained nerve terminals using fluorescence microscopy with appropriate filter sets
for the dye's excitation and emission spectra (e.g., FITC/GFP filter set).

4.4. Destaining Protocol (Unloading)

o To observe exocytosis, stimulate the stained neurons again in a dye-free physiological buffer.
This can be done using high potassium buffer or electrical field stimulation.

e Acquire images before, during, and after the stimulation to monitor the decrease in
fluorescence as the dye is released from the synaptic vesicles.

Visualizations
5.1. Signaling Pathway of Synaptic Vesicle Recycling

The following diagram illustrates the biological process of synaptic vesicle recycling, which is
the "signaling pathway" that NerveGreen C3 is used to investigate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391384?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

